Cas no 1361828-91-2 ((2',5'-Dichloro-5-fluoro-biphenyl-3-yl)-acetic acid)

(2',5'-Dichloro-5-fluoro-biphenyl-3-yl)-acetic acid is a halogenated biphenyl acetic acid derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a dichloro-fluoro-substituted biphenyl core linked to an acetic acid moiety, offering unique electronic and steric properties for molecular interactions. The compound's halogenation pattern enhances its lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery, particularly for targeting protein-protein interactions or enzyme modulation. Its fluorine atom provides opportunities for further functionalization via nucleophilic aromatic substitution. The acetic acid group allows for conjugation or salt formation, improving solubility profiles. This compound exhibits structural rigidity from the biphenyl system, which can contribute to selective binding in bioactive molecule design.
(2',5'-Dichloro-5-fluoro-biphenyl-3-yl)-acetic acid structure
1361828-91-2 structure
Product Name:(2',5'-Dichloro-5-fluoro-biphenyl-3-yl)-acetic acid
CAS No:1361828-91-2
MF:C14H9Cl2FO2
MW:299.124465703964
CID:4789702
Update Time:2025-07-02

(2',5'-Dichloro-5-fluoro-biphenyl-3-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

    • (2',5'-Dichloro-5-fluoro-biphenyl-3-yl)-acetic acid
    • Inchi: 1S/C14H9Cl2FO2/c15-10-1-2-13(16)12(7-10)9-3-8(5-14(18)19)4-11(17)6-9/h1-4,6-7H,5H2,(H,18,19)
    • InChI Key: MMQGRJJTEIOSEC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1C1=CC(=CC(CC(=O)O)=C1)F)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 327
  • XLogP3: 4.4
  • Topological Polar Surface Area: 37.3

(2',5'-Dichloro-5-fluoro-biphenyl-3-yl)-acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A011000777-1g
(2',5'-Dichloro-5-fluoro-biphenyl-3-yl)-acetic acid
1361828-91-2 97%
1g
1,445.30 USD 2021-05-28

Additional information on (2',5'-Dichloro-5-fluoro-biphenyl-3-yl)-acetic acid

Research Brief on (2',5'-Dichloro-5-fluoro-biphenyl-3-yl)-acetic acid (CAS: 1361828-91-2)

In recent years, (2',5'-Dichloro-5-fluoro-biphenyl-3-yl)-acetic acid (CAS: 1361828-91-2) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique biphenyl structure and functional groups, has been the subject of numerous studies aimed at exploring its potential therapeutic applications. The presence of dichloro and fluoro substituents on the biphenyl scaffold suggests possible interactions with biological targets, making it a promising candidate for drug development.

Recent studies have focused on the synthesis and characterization of (2',5'-Dichloro-5-fluoro-biphenyl-3-yl)-acetic acid, with particular attention to its physicochemical properties and biological activity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity. Additionally, computational modeling has provided insights into its potential binding modes with target proteins, further elucidating its mechanism of action.

One of the key findings from recent research is the compound's ability to modulate inflammatory pathways. In vitro studies have demonstrated that (2',5'-Dichloro-5-fluoro-biphenyl-3-yl)-acetic acid exhibits significant inhibitory effects on pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. These findings have been corroborated by in vivo models, where the compound showed efficacy in reducing inflammation in animal subjects. Such results highlight its therapeutic potential for conditions such as rheumatoid arthritis and other inflammatory diseases.

Another area of interest is the compound's role in oncology. Preliminary studies indicate that (2',5'-Dichloro-5-fluoro-biphenyl-3-yl)-acetic acid may possess anti-proliferative properties against certain cancer cell lines. Mechanistic studies suggest that the compound induces apoptosis via the mitochondrial pathway, making it a candidate for further investigation in cancer therapy. However, more extensive preclinical studies are required to fully understand its efficacy and safety profile.

Despite these promising findings, challenges remain in the development of (2',5'-Dichloro-5-fluoro-biphenyl-3-yl)-acetic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through systematic pharmacokinetic and toxicological studies. Researchers are also exploring structural modifications to enhance the compound's pharmacological properties while minimizing adverse effects.

In conclusion, (2',5'-Dichloro-5-fluoro-biphenyl-3-yl)-acetic acid represents a compelling area of research in chemical biology and drug discovery. Its dual potential as an anti-inflammatory and anti-cancer agent underscores the importance of continued investigation. Future studies should focus on optimizing its structure, elucidating its precise mechanisms of action, and advancing it through the drug development pipeline. The compound's unique properties and promising preliminary data make it a noteworthy subject for the scientific community.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.